Cas no 144525-05-3 (Spiro[3H-indole-3,1'(5'H)-indolizine]-7'-aceticacid, 6'-ethyl-1,2,2',3',6',7',8',8'a-octahydro-a-(methoxymethylene)-2-oxo-, (aE,1'S,6'R,7'S,8'aS)-)

• Product Name: Spiro[3H-indole-3,1'(5'H)-indolizine]-7'-aceticacid, 6'-ethyl-1,2,2',3',6',7',8',8'a-octahydro-a-(methoxymethylene)-2-oxo-, (aE,1'S,6'R,7'S,8'aS)-
• CAS No: 144525-05-3
• MF: C₂₁H₂₆N₂O₄
• MW: 370.442145824432
• CID: 204608
• PubChem ID: 71307565
• Update Time: 2025-04-19

Spiro[3H-indole-3,1'(5'H)-indolizine]-7'-aceticacid, 6'-ethyl-1,2,2',3',6',7',8',8'a-octahydro-a-(methoxymethylene)-2-oxo-, (aE,1'S,6'R,7'S,8'aS)- Chemical and Physical Properties

Names and Identifiers

• Spiro[3H-indole-3,1'(5'H)-indolizine]-7'-aceticacid, 6'-ethyl-1,2,2',3',6',7',8',8'a-octahydro-a-(methoxymethylene)-2-oxo-, (aE,1'S,6'R,7'S,8'aS)-
• Isorhynchophyllic acid
• Spiro[3H-indole-3,1'(5'H)-indolizine]-7'-aceticacid, 6'-ethyl-1,2,2',3',6',7',8',8'a-octahydro-a-(methoxymethylene)-2-oxo-, (
• Corynoxan-16-carboxylicacid, 16,17-didehydro-17-methoxy-2-oxo-, (16E,20a)-
• Isorhyncophyllic acid
• Spiro[3H-indole-3,1'(5'H)-indolizine]-7'-acetic acid,6'-ethyl-1,2,2',3',6',7',8',8'a-octahydro-a-(methoxymethylene)-2-oxo-, [1'S-[1'a,6'a,7'b(E),8'aa]]-
• (16E,20alpha)-16,17-Didehydro-17-methoxy-2-oxo-corynoxan-16-carboxylic acid
• (E)-2-[(3S,6'R,7'S,8'As)-6'-ethyl-2-oxospiro[1H-indole-3,1'-3,5,6,7,8,8a-hexahydro-2H-indolizine]-7'-yl]-3-methoxyprop-2-enoic acid
• 144525-05-3
• (E)-2-((1'S,6'R,7'S,8a'S)-6'-Ethyl-2-oxo-3',5',6',7',8',8a'-hexahydro-2'H-spiro[indoline-3,1'-indolizin]-7'-yl)-3-methoxyacrylic acid
• MFCD22124712
• SCHEMBL17784373

• MDL： MFCD01745920
• Inchi： 1S/C21H26N2O4/c1-3-13-11-23-9-8-21(16-6-4-5-7-17(16)22-20(21)26)18(23)10-14(13)15(12-27-2)19(24)25/h4-7,12-14,18H,3,8-11H2,1-2H3,(H,22,26)(H,24,25)/b15-12+/t13-,14-,18-,21-/m0/s1
• InChI Key： IQSFEAHJUMVILC-RCDYFXNXSA-N
• SMILES： O=C1[C@]2(C3C=CC=CC=3N1)CCN1C[C@H](CC)[C@@H](/C(/C(=O)O)=C\OC)C[C@H]12

Computed Properties

• Exact Mass: 370.189
• Monoisotopic Mass: 370.189
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 648
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.9A^2
• XLogP3: -0.3

Experimental Properties

• Color/Form: White cryst.
• Density: 1.29±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (2.9 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indolizidines Indolizidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indolizidines